Cas no 67646-80-4 (3-Butyloxetane-3-carboxylic acid)
67646-80-4 structure
Product Name:3-Butyloxetane-3-carboxylic acid
CAS No:67646-80-4
MF:C8H14O3
MW:158.194962978363
CID:2798122
PubChem ID:19847173
Update Time:2025-04-21
3-Butyloxetane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Butyloxetane-3-carboxylic acid
- SCHEMBL10536715
- 67646-80-4
- DTXSID20600566
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- Inchi: 1S/C8H14O3/c1-2-3-4-8(7(9)10)5-11-6-8/h2-6H2,1H3,(H,9,10)
- InChI Key: XGHBJJFGKXCXDU-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)O)(C1)CCCC
Computed Properties
- Exact Mass: 158.094294304Da
- Monoisotopic Mass: 158.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 46.5Ų
3-Butyloxetane-3-carboxylic acid Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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